Octahedral cobalt(III) complexes of the chloropentammine type. Part I. The release of chloride ions from the cis-chlorohydroxylaminebis-(ethylenediamine)cobalt(III) cation in neutral and in basic solutions
Journal of the Chemical Society A: Inorganic, Physical, Theoretical Pub Date: DOI: 10.1039/J19660000126
Abstract
The second-order rate constants for the hydrolysis of cis-chlorohydroxylaminebis(ethylenediamine)cobalt(III) cation by bases have been measured at 0° and ionic strength of 0·1M. The lower rate than of the cis-chloroammine complex is inconsistent with the SN1CB mechanism, but supports a bimolecular rearrangement between the solvation shell and the co-ordination shell. It is suggested that ion-pair association is involved in the reaction. In neutral solutions the complex cation spontaneously releases chloride ions by a redox process at rates which are much lower than those of hydrolysis by base.
Recommended Literature
- [1] Synthesis and characterisation of polynorepinephrine-shelled microcapsules via an oil-in-water emulsion templating route†
- [2] Effects of micro-bubbles on the nucleation and morphology of gas hydrate crystals
- [3] Conotoxins: natural product drug leads
- [4] Meal times
- [5] Principle of synchronous multistage dispersion sampling and its applications in the continuous determination of components of concentrated and viscous liquid mixtures by
- [6] Work of the Publicity and Public Relations Officer
- [7] High-performance liquid chromatographic separation of position isomers using metal–organic framework MIL-53(Al) as the stationary phase
- [8] Mechanistic study of electrochemical treatment of basic green 4 dye with aluminum electrodes through zeta potential, TOC, COD and color measurements, and characterization of residues
- [9] The effect of pH on the kinetics of the reaction of iron(II) with hydrogen peroxide in perchlorate media
- [10] Contents list
Journal Name:Journal of the Chemical Society A: Inorganic, Physical, Theoretical
Research Products
-
CAS no.: 129053-70-9
-
CAS no.: 13194-60-0
-
CAS no.: 144409-99-4